1-acetyl-N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-methylindoline-5-sulfonamide

• IUPAC Name: 1-acetyl-N-[2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]ethyl]-2-methyl-2,3-dihydroindole-5-sulfonamide
• InChI: InChI=1S/C23H23ClN4O4S/c1-15-13-18-14-20(7-9-22(18)28(15)16(2)29)33(31,32)25-11-12-27-23(30)10-8-21(26-27)17-3-5-19(24)6-4-17/h3-10,14-15,25H,11-13H2,1-2H3
• InChI Key: XSGCVMAKVBITND-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(N1C(=O)C)C=CC(=C2)S(=O)(=O)NCCN3C(=O)C=CC(=N3)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H23ClN4O4S
• Molecular Weight: 487.0 g/mol

Description

1-acetyl-N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-methylindoline-5-sulfonamide is a useful research compound. Its molecular formula is C23H23ClN4O4S and its molecular weight is 486.97. The purity is usually 95%.
BenchChem offers high-quality 1-acetyl-N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-methylindoline-5-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-acetyl-N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-methylindoline-5-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization for Antimicrobial Applications

Sulfonamides, such as those synthesized and characterized in several studies, have shown potential as antimicrobial agents against a variety of bacterial and fungal species. For instance, Desai et al. (2007) synthesized new quinazolines with potential antimicrobial activities, indicating the relevance of such compounds in developing treatments against microbial infections (Desai, Shihora, & Moradia, 2007).

Potential in Antiproliferative and Enzyme Inhibition

Sulfonamide derivatives have also been investigated for their antiproliferative effects and enzyme inhibition capabilities. For example, Shimaa M. Abd El-Gilil (2019) conducted a study on the design, synthesis, and biological screening of N-ethyl-N-methylbenzenesulfonamide derivatives, demonstrating effective antimicrobial and antiproliferative agents against human cell lines, highlighting their potential in cancer research (El-Gilil, 2019).

Antioxidant and Antiacetylcholinesterase Activities

The antioxidant and antiacetylcholinesterase activities of sulfonamide derivatives have been explored, with compounds showing significant inhibition of linoleic acid peroxidation and acetylcholinesterase activity, suggesting their potential in neurodegenerative disease research and as antioxidants (Göçer et al., 2013).

Antiviral Activity

Further research into sulfonamide derivatives has revealed their antiviral properties. Chen et al. (2010) synthesized new sulfonamide derivatives with anti-tobacco mosaic virus activity, offering insights into the use of such compounds in virology and potential antiviral therapies (Chen et al., 2010).